Cas no 2166811-16-9 (7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine)
7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
- 2166811-16-9
- EN300-1582389
- 7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
-
- Inchi: 1S/C8H13N7/c1-5(2)3-15-8-6(13-14-15)7(12-9)10-4-11-8/h4-5H,3,9H2,1-2H3,(H,10,11,12)
- InChI Key: KWAZXBPRBYNGBL-UHFFFAOYSA-N
- SMILES: N1(C2C(=C(NN)N=CN=2)N=N1)CC(C)C
Computed Properties
- Exact Mass: 207.12324344g/mol
- Monoisotopic Mass: 207.12324344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 94.5Ų
7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1582389-0.05g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 0.05g |
$1068.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-0.1g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 0.1g |
$1119.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-0.25g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 0.25g |
$1170.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-0.5g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 0.5g |
$1221.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-1.0g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 1g |
$1272.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-2.5g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 2.5g |
$2492.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-5.0g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 5g |
$3687.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-10.0g |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 10g |
$5467.0 | 2023-06-05 | ||
| Enamine | EN300-1582389-50mg |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 50mg |
$1068.0 | 2023-09-24 | ||
| Enamine | EN300-1582389-100mg |
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
2166811-16-9 | 100mg |
$1119.0 | 2023-09-24 |
7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
Introduction to 7-Hydrazinyl-3-(2-Methylpropyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine (CAS No. 2166811-16-9)
7-Hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2166811-16-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.
The 7-hydrazinyl group and the 3-(2-methylpropyl) substituent are key functional groups that contribute to the compound's biological activity. The hydrazinyl group is known for its ability to form stable complexes with various metal ions, which can enhance the compound's pharmacological properties. The 3-(2-methylpropyl) substituent, on the other hand, provides additional steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability.
Recent studies have shown that 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine exhibits potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes. This makes it a valuable lead compound for the development of new antiviral drugs.
In addition to its antiviral properties, 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has also shown promising anticancer activity. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer mechanism is thought to involve the induction of apoptosis and the inhibition of angiogenesis. These findings suggest that this compound could be a potential candidate for cancer therapy.
The pharmacokinetic properties of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has favorable oral bioavailability and a long half-life in vivo. These properties make it suitable for both oral and parenteral administration in clinical settings.
To further explore the therapeutic potential of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, several analogs have been synthesized and evaluated. These analogs vary in their substituents at different positions on the triazolopyrimidine scaffold. Some of these analogs have shown enhanced biological activity and improved pharmacokinetic profiles compared to the parent compound. This ongoing research highlights the importance of structure-activity relationship (SAR) studies in drug discovery and development.
Clinical trials are currently underway to assess the safety and efficacy of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.
In conclusion, 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2166811-16-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development as a new therapeutic agent. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.
2166811-16-9 (7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)